Cas no 2557-03-1 (Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-)

• Product Name: Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-
• CAS No: 2557-03-1
• MF: C₉H₆Cl₂F₃NO
• MW: 272.051250934601
• CID: 3922235
• Update Time: 2025-10-28

Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C9H6Cl2F3NO/c10-7(11)8(16)15-6-4-2-1-3-5(6)9(12,13)14/h1-4,7H,(H,15,16)
• InChI Key： IAWJOMITDBPHBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)C(Cl)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]-

Recent Advances in the Study of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- (CAS: 2557-03-1)

Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- (CAS: 2557-03-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and dichloroacetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings and provide insights into its current and future applications.

The synthesis of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency. Researchers have also explored its reactivity under different conditions, providing a deeper understanding of its chemical behavior. These advancements are crucial for scaling up production and ensuring consistency in pharmaceutical applications.

In terms of biological activity, recent studies have investigated the compound's interaction with various biological targets. Preliminary results suggest that it exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drugs. Additionally, its unique structural features have been linked to antimicrobial properties, with some studies reporting efficacy against resistant bacterial strains. These findings highlight its versatility and potential in addressing unmet medical needs.

Pharmacokinetic and toxicological studies of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- have also been conducted to assess its safety profile. Early-stage in vitro and in vivo experiments indicate favorable absorption and distribution characteristics, with minimal toxicity at therapeutic doses. However, further research is needed to fully understand its metabolic pathways and long-term effects. These studies are essential for advancing the compound into clinical trials and ensuring its suitability for human use.

Looking ahead, the potential applications of Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- extend beyond its current uses. Researchers are exploring its role in targeted drug delivery systems and combination therapies. Its ability to modulate specific biological pathways opens new avenues for treating complex diseases such as cancer and autoimmune disorders. Collaborative efforts between academia and industry are expected to accelerate its development and translation into clinical practice.

In conclusion, Acetamide, 2,2-dichloro-N-[2-(trifluoromethyl)phenyl]- (CAS: 2557-03-1) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, biological activity, and safety profile underscore its significance in chemical biology and pharmaceutical research. Continued investigation and collaboration will be key to unlocking its full potential and addressing current challenges in drug development.